Cas no 1341402-27-4 (2-(5-Bromo-2-fluorophenyl)ethan-1-ol)

• Product Name: 2-(5-Bromo-2-fluorophenyl)ethan-1-ol
• CAS No: 1341402-27-4
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 5705060
• PubChem ID: 63968403
• Update Time: 2025-06-11

2-(5-Bromo-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• A1-65822
• 2-(5-BROMO-2-FLUOROPHENYL)ETHAN-1-OL
• CS-0225844
• 1341402-27-4
• AKOS013284232
• 2-(5-bromo-2-fluorophenyl)ethanol
• SCHEMBL1599834
• EN300-1250716
• Benzeneethanol, 5-bromo-2-fluoro-
• 2-(5-Bromo-2-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H8BrFO/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5,11H,3-4H2
• InChI Key： CWONQYXCGBTASW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CCO)F

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.562±0.06 g/cm3(Predicted)
• Boiling Point: 269.6±25.0 °C(Predicted)
• pka: 14.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(5-Bromo-2-fluorophenyl)ethan-1-ol

Chemical Profile of 2-(5-Bromo-2-fluorophenyl)ethan-1-ol (CAS No. 1341402-27-4)

2-(5-Bromo-2-fluorophenyl)ethan-1-ol, identified by its Chemical Abstracts Service registry number CAS No. 1341402-27-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a bromo substituent on a fluorinated phenyl ring coupled with an ethanol side chain, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both bromo and fluorine atoms imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound's structure, characterized by a phenyl ring substituted at the 5-position with a bromo atom and at the 2-position with a fluorine atom, creates a system with distinct physicochemical properties. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, interacts synergistically with the electron-withdrawing bromo group. This combination enhances the molecule's potential as a building block in drug discovery efforts. The ethanol moiety at the terminal position further influences the compound's solubility and reactivity, making it adaptable for various synthetic transformations.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine into drug molecules often improves their bioavailability, metabolic stability, and binding interactions with biological targets. Similarly, bromo substituents are widely used in medicinal chemistry to fine-tune the properties of drug candidates. For instance, they can enhance binding affinity or alter metabolic pathways. The dual substitution pattern in 2-(5-Bromo-2-fluorophenyl)ethan-1-ol makes it an intriguing candidate for further exploration.

Recent studies have highlighted the role of bromo and fluorine containing compounds in the development of therapeutic agents targeting various diseases. For example, fluorinated aromatic rings have been extensively studied in the context of anticancer drugs due to their ability to enhance receptor binding affinity and reduce off-target effects. Similarly, bromo substituted molecules have shown promise in treating neurological disorders by modulating neurotransmitter receptors. The compound under discussion may serve as a precursor for synthesizing derivatives with enhanced therapeutic efficacy.

The synthesis of 2-(5-Bromo-2-fluorophenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of pre-existing aromatic systems followed by functional group transformations to introduce the ethanol side chain. Advanced techniques such as cross-coupling reactions can also be employed to construct the desired framework efficiently. The compound's reactivity makes it suitable for further derivatization, allowing chemists to explore its potential in generating novel pharmacological entities.

From a computational chemistry perspective, the molecular properties of 2-(5-Bromo-2-fluorophenyl)ethan-1-ol can be predicted using various modeling tools. Quantum mechanical calculations help in understanding its electronic structure and interaction with biological targets. Molecular dynamics simulations provide insights into its conformational behavior and solvation properties. These computational studies are crucial for guiding experimental design and optimizing drug-like characteristics before moving into costly laboratory-scale synthesis.

The applications of this compound extend beyond pharmaceuticals into agrochemicals and materials science. Fluorinated aromatic compounds are known for their stability under various environmental conditions, making them suitable for use in crop protection agents. Additionally, their unique electronic properties make them valuable in developing advanced materials such as organic semiconductors or liquid crystals. The versatility of 2-(5-Bromo-2-fluorophenyl)ethan-1-ol underscores its importance as a versatile chemical intermediate.

In conclusion, 2-(5-Bromo-2-fluorophenyl)ethan-1-ol (CAS No. 1341402-27-4) represents a promising chemical entity with diverse potential applications. Its structural features, including the presence of both bromo and fluorine atoms, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. Ongoing research continues to uncover new ways to leverage this compound's unique properties, ensuring its relevance in advancing scientific discovery across multiple disciplines.